
Analytical Standard for N-Nitrosofolic Acid:
Application Notes and Protocols

Author: BenchChem Technical Support Team. Date: December 2025

Compound of Interest

Compound Name: N-Nitrosofolicacid

Cat. No.: B15389769 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Introduction
N-Nitrosofolic acid is a nitrosamine impurity of Folic Acid, a B-vitamin essential for various

biological processes.[1][2] Due to the potential carcinogenic and genotoxic effects of

nitrosamine impurities, regulatory bodies like the FDA and EMA have set stringent limits on

their presence in pharmaceutical products.[3][4] This document provides detailed application

notes and protocols for the analytical quantification of N-Nitrosofolic acid, ensuring product

safety and regulatory compliance. N10-Nitroso Folic Acid is a highly characterized reference

material suitable for analytical method development, validation, and quality control.[1]

Analytical Standard Specifications
A well-characterized analytical standard is crucial for accurate quantification. The physical and

chemical properties of the N-Nitrosofolic acid analytical standard are summarized below.
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Property Value Reference

Chemical Name

(4-(((2-amino-4-oxo-4,8-

dihydropteridin-6-yl)methyl)

(nitroso)amino)benzoyl)-L-

glutamic acid monohydrate

[5]

CAS Number
26360-21-4 (anhydrous),

29291-35-8
[3][5]

Molecular Formula C19H18N8O7.H2O [5]

Molecular Weight 470.4 g/mol [5]

Appearance Light yellow powder [5]

Melting Point >200°C [5]

Storage Condition 2 – 8°C, protected from light [5]

Purity (by HPLC) NLT 95% [6]

Solubility Soluble in Methanol [6]

Analytical Method: Quantification by LC-MS/MS
A highly selective and sensitive Liquid Chromatography with tandem mass spectrometry (LC-

MS/MS) method has been developed for the accurate quantification of N-Nitrosofolic acid in

folic acid and multivitamin supplements.[2][7]

Principle
The method utilizes reversed-phase liquid chromatography for the separation of N-Nitrosofolic

acid from the sample matrix. Detection and quantification are achieved using a triple

quadrupole mass spectrometer operating in the Multiple Reaction Monitoring (MRM) mode,

which provides high selectivity and sensitivity.[2] An isotopically labeled internal standard, N-

Nitrosofolic acid-d4, is used to ensure high accuracy and precision.[2]

Experimental Workflow

Methodological & Application

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 2 / 5 Tech Support

https://analyticachemie.in/product/n-nitroso-folic-acid/
https://veeprho.com/impurities/n-nitroso-folic-acid/
https://analyticachemie.in/product/n-nitroso-folic-acid/
https://analyticachemie.in/product/n-nitroso-folic-acid/
https://analyticachemie.in/product/n-nitroso-folic-acid/
https://analyticachemie.in/product/n-nitroso-folic-acid/
https://analyticachemie.in/product/n-nitroso-folic-acid/
https://analyticachemie.in/product/n-nitroso-folic-acid/
https://www.allmpus.com/n-nitroso-folic-acid
https://www.allmpus.com/n-nitroso-folic-acid
https://pubmed.ncbi.nlm.nih.gov/38100531/
https://www.researchgate.net/publication/376570081_Determination_of_N-nitroso_folic_acid_in_folic_acid_and_multivitamin_supplements_by_LC-MSMS
https://pubmed.ncbi.nlm.nih.gov/38100531/
https://pubmed.ncbi.nlm.nih.gov/38100531/
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15389769?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


The following diagram illustrates the general workflow for the quantification of N-Nitrosofolic

acid.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.
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